3-(3,4-Dimethoxy-phenyl)-4,4-dimethyl-4,5-dihydro-1H-pyrazole

• Molecular Formula: C13H18N2O2
• Molecular Weight: 234.29 g/mol
• IUPAC Name: 3-(3,4-dimethoxyphenyl)-4,4-dimethyl-1,5-dihydropyrazole
• InChI: InChI=1S/C13H18N2O2/c1-13(2)8-14-15-12(13)9-5-6-10(16-3)11(7-9)17-4/h5-7,14H,8H2,1-4H3
• InChI Key: UMMFNWCQDYDGJT-UHFFFAOYSA-N
• Canonical SMILES: CC1(CNN=C1C2=CC(=C(C=C2)OC)OC)C

Description

3-(3,4-Dimethoxy-phenyl)-4,4-dimethyl-4,5-dihydro-1H-pyrazole is a useful research compound. Its molecular formula is C13H18N2O2 and its molecular weight is 234.29 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A 100 mL round bottom flask equipped with a stir bar, Vigreux column and nitrogen inlet was charged with 3-chloro-1-(3,4-dimethoxy-phenyl)-2,2-dimethyl-propan-1-one (1.3 g, 5 mmol), EtOH (20 mL) and hydrazine monohydrate (0.3 mL, 6 mmol). The mixture was heated at 80° C. for 2 h. LC-MS and TLC analysis showed consumption of SM. The solvent was evaporated under reduced pressure and trace hydrazine and EtOH was removed under high vacuum for 30 min. The material was used as in the next step. Amount obtained: 1170 mg, 5 mmol, 100% yield. LC-MS (ESI) m/e 235 (M+H). Step 3